2-((1-ethyl-3-methyl-7-oxo-6-phenethyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-phenylacetamide

• IUPAC Name: 2-[1-ethyl-3-methyl-7-oxo-6-(2-phenylethyl)pyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C24H25N5O2S/c1-3-29-22-21(17(2)27-29)26-24(32-16-20(30)25-19-12-8-5-9-13-19)28(23(22)31)15-14-18-10-6-4-7-11-18/h4-13H,3,14-16H2,1-2H3,(H,25,30)
• InChI Key: NEVXYKGBDXNHTD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CCC3=CC=CC=C3)SCC(=O)NC4=CC=CC=C4
• Molecular Formula: C24H25N5O2S
• Molecular Weight: 447.6 g/mol

Description

The compound “2-((1-ethyl-3-methyl-7-oxo-6-phenethyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-phenylacetamide” is a complex organic molecule. It belongs to the class of organic compounds known as pyrazolopyrimidines. These are compounds containing a pyrazolopyrimidine skeleton, which consists of a pyrazole fused to a pyrimidine.

Molecular Structure Analysis

The molecular formula of the compound is C21H27N5O2S, and its molecular weight is 413.54. The structure consists of a pyrazole ring fused to a pyrimidine ring.

Scientific Research Applications

Antibacterial and Antimicrobial Applications Research on novel heterocyclic compounds, including those related to pyrazolo[3,4-d]pyrimidin derivatives, has shown potential applications in developing new antibacterial agents. For instance, the synthesis and evaluation of new heterocyclic compounds containing a sulfonamido moiety have been explored for use as antibacterial agents, with several compounds demonstrating high activities against bacterial strains (Azab, Youssef, & El-Bordany, 2013). Additionally, novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives were synthesized, offering insights into the structural requirements for antibacterial properties (Rahmouni, Romdhane, Ben Said, Guérineau, Touboul, & Jannet, 2014).

Anticancer Activity The exploration of pyrazolo[3,4-d]pyrimidin-4-one derivatives in cancer research has led to the identification of compounds with promising antitumor activities. A study reported the synthesis of such derivatives and tested their antitumor activity on the MCF-7 human breast adenocarcinoma cell line, finding that almost all tested compounds revealed antitumor activity, highlighting the potential for developing new cancer therapies (Abdellatif, Abdelall, Abdelgawad, Ahmed, & Bakr, 2014).

Insecticidal Applications The development of new heterocycles incorporating thiadiazole moiety has been investigated for insecticidal applications, particularly against the cotton leafworm, Spodoptera littoralis. This research signifies the potential of pyrazolo[3,4-d]pyrimidin-related compounds in agricultural pest control, contributing to the development of novel insecticides (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).